Cas no 24134-12-1 (1,2-Dimethyl-1H-imidazole-5-carbaldehyde)

• Product Name: 1,2-Dimethyl-1H-imidazole-5-carbaldehyde
• CAS No: 24134-12-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD06589827
• CID: 253387
• PubChem ID: 3159610
• Update Time: 2025-10-23

1,2-Dimethyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-imidazole-5-carbaldehyde
• 1H-Imidazole-5-carboxaldehyde,1,2-dimethyl-
• 2,3-dimethylimidazole-4-carbaldehyde
• SCHEMBL858846
• EN300-101654
• 1,2-dimethylimidazole-5-carbaldehyde
• MFCD06589827
• BB 0262122
• 1H-Imidazole-5-carboxaldehyde, 1,2-dimethyl-
• CS-15774
• DTXSID40390194
• 2, 3-dimethylimidazole-4-carbaldehyde
• XEMFQOKIINBGDI-UHFFFAOYSA-N
• 1,2-dimethyl-1H-imidazole-5-carbaldehyde, AldrichCPR
• CS-0044360
• W-206877
• A878012
• 2,3-Dimethyl-3H-imidazole-4-carbaldehyde
• AMY30978
• 24134-12-1
• FT-0678414
• MFCD13193840
• AKOS000505636
• SY024717
• Z1201623537
• STK357316
• DB-010774
• ALBB-000100

• MDL： MFCD06589827
• Inchi： 1S/C6H8N2O/c1-5-7-3-6(4-9)8(5)2/h3-4H,1-2H3
• InChI Key： XEMFQOKIINBGDI-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C)N1C

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.11
• Melting Point: 76 °C
• Boiling Point: 289℃ at 760 mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.543
• PSA: 34.89000
• LogP: 0.54100

1,2-Dimethyl-1H-imidazole-5-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,2-Dimethyl-1H-imidazole-5-carbaldehyde

1,2-Dimethyl-1H-imidazole-5-carbaldehyde (CAS No. 24134-12-1): A Comprehensive Overview

Introduction to 1,2-Dimethyl-1H-imidazole-5-carbaldehyde

1,2-Dimethyl-1H-imidazole-5-carbaldehyde, a heterocyclic compound with the CAS registry number 24134-12-1, has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its imidazole ring, a five-membered aromatic structure with two nitrogen atoms, which imparts unique electronic and structural properties. The presence of methyl groups at positions 1 and 2 further enhances its chemical versatility, making it a valuable building block in various synthetic pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1,2-Dimethyl-1H-imidazole-5-carbaldehyde, facilitating its application in diverse research domains. Its structure is particularly appealing due to the aldehyde group at position 5 of the imidazole ring, which can participate in various condensation reactions, such as the formation of Schiff bases or enamine linkages. These reactions are pivotal in drug design and material synthesis.

The compound's molecular formula is C8H9N3O, with a molecular weight of approximately 167.06 g/mol. Its physical properties include a melting point of around 98–99°C and a boiling point of 307°C at 760 mmHg. These characteristics make it suitable for use in both laboratory settings and industrial applications.

Synthesis and Structural Features

The synthesis of 1,2-Dimethyl-1H-imidazole-5-carbaldehyde typically involves multi-step processes that leverage the reactivity of imidazole derivatives. One common approach is the condensation of dimethylaminoacetaldehyde with appropriate carbonyl compounds under acidic or basic conditions. This method capitalizes on the nucleophilic attack of the imidazole nitrogen on electrophilic carbonyl carbons, followed by cyclization to form the aromatic imidazole ring.

The structural integrity of this compound is further enhanced by conjugation within the imidazole ring, which stabilizes the molecule and contributes to its thermal stability. The methyl groups at positions 1 and 2 act as electron-donating substituents, modulating the electronic environment of the ring and influencing reactivity in subsequent reactions.

Recent studies have explored alternative synthetic routes using microwave-assisted synthesis or catalytic systems to improve reaction efficiency and yield. These methods not only reduce reaction times but also minimize environmental impact, aligning with green chemistry principles.

Applications in Drug Design and Biomedical Research

One of the most promising applications of 1,2-Dimethyl-1H-imidazole-5-carbaldehyde lies in drug design. The compound's ability to form stable complexes with metal ions has been exploited in designing potential anticancer agents. For instance, coordination complexes involving this compound have shown selective cytotoxicity against cancer cell lines while sparing normal cells.

In addition to its role in metallodrugs, this compound serves as a precursor for synthesizing bioactive molecules with potential anti-inflammatory or antimicrobial properties. Recent research highlights its use as a scaffold for developing inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

The aldehyde group's reactivity also makes it amenable to click chemistry reactions, enabling rapid assembly of complex molecular architectures for drug screening purposes.

Role in Materials Science and Polymer Chemistry

Beyond biomedical applications, 1,2-Dimethyl-1H-imidazole-5-carbaldehyde finds utility in materials science due to its ability to participate in polymerization reactions. The compound can act as a monomer or cross-linking agent in synthesizing polymeric materials with tailored mechanical and thermal properties.

Recent advancements have focused on incorporating this compound into stimuli-responsive polymers that exhibit shape-memory behavior or pH-sensitive swelling properties. Such materials hold promise for applications in soft robotics and controlled drug delivery systems.

The imidazole ring's inherent aromaticity also contributes to the optical properties of materials derived from this compound. Research into its use as a chromophore in organic light-emitting diodes (OLEDs) has yielded materials with improved emission efficiency and color purity.

Environmental Considerations and Safety

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